2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]-N-(4-phenoxyphenyl)acetamide

• IUPAC Name: 2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]-N-(4-phenoxyphenyl)acetamide
• InChI: InChI=1S/C27H21N3O3S/c1-18-7-9-19(10-8-18)23-16-34-26-25(23)28-17-30(27(26)32)15-24(31)29-20-11-13-22(14-12-20)33-21-5-3-2-4-6-21/h2-14,16-17H,15H2,1H3,(H,29,31)
• InChI Key: MANPAFIMPQWWOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=C2N=CN(C3=O)CC(=O)NC4=CC=C(C=C4)OC5=CC=CC=C5
• Molecular Formula: C27H21N3O3S
• Molecular Weight: 467.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves the use of 3-amino-4-cyano-2-thiophenecarboxamides as versatile synthons. Heating thiophene-2-carboxamides in formic acid can afford thieno[3,2-d]pyrimidin-4-ones. Alternatively, the reaction of compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene can produce the β-keto amides.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, the aldehydes have been converted into the corresponding thiophene 2-carbonitriles. The title thienothiophenes were prepared by reaction of a 3-bromothiophene-2-carbaldehyde, a 2-bromothiophene-3-carbaldehyde, or a 4-bromothiophene-3-carbaldehyde, or a corresponding nitrile, with ethyl 2-sulfanylacetate or 2-sulfanylacetamide.

Scientific Research Applications

Pharmacokinetics and Metabolism

Studies on related compounds often focus on pharmacokinetics, which includes how the body absorbs, distributes, metabolizes, and excretes a drug. For instance, research on acetaminophen metabolism highlights the complexity of drug metabolism and the importance of understanding metabolic pathways for safety and efficacy (Cohen et al., 2018)[https://consensus.app/papers/acetaminophen-paracetamol-modifies-sulfation-hormones-cohen/1bba3896629d51a8b45538bcd17c90aa/?utm_source=chatgpt].

Pharmacodynamics and Therapeutic Potential

Pharmacodynamics studies the biochemical and physiological effects of drugs and their mechanisms of action. Research in this area can uncover the therapeutic potential of compounds for various diseases. For example, studies on compounds acting as histamine H3 receptor agonists have explored their anti-inflammatory and antinociceptive properties, indicating potential therapeutic applications in asthma, migraine, or inflammatory diseases (Rouleau et al., 1997)[https://consensus.app/papers/bioavailability-antiinflammatory-properties-histamine-rouleau/ce5deb3d810958d7836e68965e4b2812/?utm_source=chatgpt].

Drug Safety and Efficacy

Safety and efficacy studies are crucial for any therapeutic compound. Research on acetaminophen, a widely used analgesic, has led to insights into its impact on blood pressure in patients with coronary artery disease, highlighting the importance of evaluating drug safety in specific patient populations (Sudano et al., 2010)[https://consensus.app/papers/acetaminophen-increases-blood-pressure-patients-with-sudano/5d71511e2344506992ec114d47a19631/?utm_source=chatgpt].

Genetic Variability and Drug Response

The impact of genetic variability on drug response is another area of interest. Studies have shown that genetic polymorphisms can influence susceptibility to drug-induced liver injury, as seen in research on acetaminophen hepatotoxicity (Harrill et al., 2009)[https://consensus.app/papers/mouse-populationguided-resequencing-reveals-variants-harrill/29c94abcd3535401a653ed7813ab87e0/?utm_source=chatgpt]. This underscores the importance of personalized medicine in drug development and usage.